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Compound of Interest

Compound Name: 1,2,3-Butanetriol

Cat. No.: B1208628

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and disposal guidelines for
1,2,3-Butanetriol (CAS No. 4435-50-1). The information is compiled to meet the needs of
laboratory and research professionals, with a focus on presenting clear, actionable information
to ensure a safe working environment.

Chemical and Physical Properties

1,2,3-Butanetriol is a triol, a type of alcohol containing three hydroxyl groups.[1] It is a stable
compound under normal laboratory and storage conditions.[2] The following table summarizes
its key physical and chemical properties.
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Property Value Source(s)
Molecular Formula CaH1003 [1112][3]
Molecular Weight 106.12 g/mol [11[2][3]
CAS Number 4435-50-1 [2][3][4]
Appearance Colorless to ITigr?t orange to

Yellow clear liquid
Melting Point 117°C (lit.) [3]
Boiling Point 175°C at 27 mmHg (lit.) [4]
Flash Point 46°C (lit.) [4]

Refractive Index

1.4670t0 1.4730

[2]

Hazard Identification and Classification

1,2,3-Butanetriol is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin irritation 2 H315: Causes skin irritation
Serious eye irritation 2 H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation

Source:[1][3][4]

Signal Word: Warning[3][4]

Safety and Handling Protocols
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Proper handling of 1,2,3-Butanetriol is crucial to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 1,2,3-Butanetriol:

PPE Type

Specification

Source(s)

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[3]4]

Skin Protection

Wear fire/flame resistant and
impervious clothing. Handle
with gloves that have been

inspected prior to use.

[3]4]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.

[3]4]

Safe Handling Practices

e Handle in a well-ventilated place.[3][4]

o Wear suitable protective clothing.[3][4]

o Avoid contact with skin and eyes.[3][4]

e Avoid the formation of dust and aerosols.[3][4]

e Use non-sparking tools.[3][4]

e Prevent fire caused by electrostatic discharge steam.[3][4]

e Do not eat, drink, or smoke when using this product.[4]

» Wash hands thoroughly after handling.[3][4]
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Storage Conditions

o Store in a tightly closed container.[3][4]

o Keep the container in a dry, cool, and well-ventilated place.[3][4]

» Store apart from foodstuff containers or incompatible materials.[3]
o Store locked up.[4]

Emergency Procedures

First Aid Measures

The following table outlines the recommended first aid procedures in case of exposure.
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Exposure Route First Aid Protocol Source(s)

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult
Inhalation a doctor immediately. Do not [3]

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

Take off contaminated clothing
i immediately. Wash off with
Skin Contact [3]
soap and plenty of water.

Consult a doctor.

Rinse with pure water for at
Eye Contact least 15 minutes. Consult a [3]

doctor.

Rinse mouth with water. Do not
induce vomiting. Never give
) anything by mouth to an
Ingestion , [3]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Firefighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[4]

o Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.[3][4]

Accidental Release Measures
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e Personal Precautions: Avoid dust formation, breathing vapors, mist, or gas, and contact with
skin and eyes. Use personal protective equipment.[3][4]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains. Discharge into the environment must be avoided.[3][4]

e Methods for Cleaning Up: Collect and arrange for disposal. Keep in suitable, closed
containers for disposal. Remove all sources of ignition and use spark-proof tools.[3][4]

Disposal Guidelines

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[3][4] All waste must be handled in
accordance with local, state, and federal regulations.[5]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for 1,2,3-Butanetriol.
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Safe Handling Workflow for 1,2,3-Butanetriol

Receipt of Chemical

:

Inspect Container for Damage or Leaks

No Damage

Store in a Cool, Dry, Well-Ventilated Area

(Tightly Closed Container)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area

(e.g., Fume Hood) bamaged

Reaction/Experiment Weighing/Measuring

Accidental Spill?

Follow Spill Cleanup Protocol

Properly Seal and Label Waste Container

Dispose of Waste According to Regulations

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A flowchart illustrating the safe handling workflow for 1,2,3-Butanetriol.
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First Aid Response for 1,2,3-Butanetriol Exposure

Exposure Occurs

Identify Route of Exposure

Inhalation

Skin Contact

Inhalation Eye Contact

Move to Fresh Air Remove Contaminated Clothing Rinse Mouth

Provide Oxygen if Needed Wash with Soap and Water Rmses?:;,\‘xggi:ﬁt:t:;g;;: mins Do NOT Induce Vomiting
Seek Medical Attention Seek Medical Attention Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A decision-making flowchart for first aid response to 1,2,3-Butanetriol exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,2,3-Butanetriol: A Comprehensive Technical Guide to
Safety, Handling, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208628#1-2-3-butanetriol-safety-handling-and-
disposal-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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